Cas no 1240567-59-2 (2-Bromo-6-methoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride)

• Product Name: 2-Bromo-6-methoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride
• CAS No: 1240567-59-2
• MF: C₁₂H₁₉BrClNO₂
• MW: 324.641762018204
• MDL: MFCD16810514
• CID: 4690147
• Update Time: 2025-05-19

2-Bromo-6-methoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride
• Cl.COC1=CC(CNCC(C)C)=CC(Br)=C1O
• 2-Bromo-4-[(isobutylamino)methyl]-6-methoxyphenol hydrochloride

• MDL： MFCD16810514
• Inchi： 1S/C12H18BrNO2.ClH/c1-8(2)6-14-7-9-4-10(13)12(15)11(5-9)16-3;/h4-5,8,14-15H,6-7H2,1-3H3;1H
• InChI Key： LGJJWKUJRVVTLM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CNCC(C)C)OC)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 202
• Topological Polar Surface Area: 41.5

Additional information on 2-Bromo-6-methoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride

2-Bromo-6-methoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride: A Comprehensive Overview

2-Bromo-6-methoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride, with the CAS number 1240567-59-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a bromine atom, a methoxy group, and an aminoalkyl substituent attached to a phenolic ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The synthesis of 2-Bromo-6-methoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride involves a series of carefully orchestrated chemical reactions. Researchers have employed various strategies, including nucleophilic substitution, nucleophilic aromatic substitution, and coupling reactions, to construct this molecule. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the efficiency and yield of its production. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

One of the most intriguing aspects of 2-Bromo-6-methoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride is its bioactivity. Studies have shown that this compound exhibits potent antioxidant properties, which could be harnessed in the development of therapeutic agents targeting oxidative stress-related diseases. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for anticancer drug discovery. Recent research has focused on its interaction with key enzymes and receptors, providing valuable insights into its mechanism of action.

The pharmacokinetic profile of 2-Bromo-6-methoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride is another area of active investigation. Researchers are exploring its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its bioavailability and minimize potential toxicity. Advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), have been instrumental in characterizing these properties.

In terms of structural characterization, 1H NMR, COSY, and NMR spectroscopy have been extensively used to confirm the molecular structure of this compound. These techniques provide detailed information about the spatial arrangement of atoms and bonds, ensuring the accuracy of synthetic procedures and purity assessments.

The versatility of 2-Bromo-6-methoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride extends beyond its direct applications in medicine. It serves as a valuable intermediate in the synthesis of other bioactive compounds, enabling chemists to explore novel molecular architectures with enhanced therapeutic potential. This underscores the importance of understanding the reactivity and stability of such molecules under various reaction conditions.

In conclusion, 2-Bromo-6-methoxy-4-{[(2-methylpropyl)amino]methyl}phenol hydrochloride represents a significant advancement in organic chemistry. Its unique structure, coupled with promising bioactivity profiles, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.